Cas no 2225171-58-2 (4-Fluoro-2-bromopyridine-5-boronic acid)

• Product Name: 4-Fluoro-2-bromopyridine-5-boronic acid
• CAS No: 2225171-58-2
• MF: C₅H₄BBrFNO₂
• MW: 219.80
• CID: 5143087
• PubChem ID: 133661924
• Update Time: 2025-05-26

4-Fluoro-2-bromopyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-bromopyridine-5-boronic acid
• 2225171-58-2
• (6-Bromo-4-fluoropyridin-3-yl)boronic acid

• Inchi： 1S/C5H4BBrFNO2/c7-5-1-4(8)3(2-9-5)6(10)11/h1-2,10-11H
• InChI Key： YISMWZPPSHFVNN-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(B(O)O)C(F)=C1

Computed Properties

• Exact Mass: 218.95025g/mol
• Monoisotopic Mass: 218.95025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 4-Fluoro-2-bromopyridine-5-boronic acid

4-Fluoro-2-Bromopyridine-5-Boronic Acid: A Comprehensive Overview

The compound 4-Fluoro-2-Bromopyridine-5-Boronic Acid (CAS No. 2225171-58-2) is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility and reactivity in various chemical transformations. The presence of a boronic acid group at the 5-position of the pyridine ring makes this compound particularly valuable for applications involving cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is pivotal in constructing complex molecular architectures.

Recent advancements in organometallic chemistry have further highlighted the potential of 4-Fluoro-2-Bromopyridine-5-Boronic Acid in synthesizing bioactive molecules and advanced materials. Researchers have demonstrated its utility in constructing heterocyclic frameworks that are integral to drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. The fluorine substituent at the 4-position and the bromine at the 2-position contribute to the molecule's electronic properties, making it an ideal substrate for precise control over regioselectivity and reactivity during synthesis.

The synthesis of 4-Fluoro-2-Bromopyridine-5-Boronic Acid typically involves multi-step processes that require meticulous control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of a pyridine derivative followed by fluorination and subsequent introduction of the boronic acid group via nucleophilic aromatic substitution or other specialized techniques. These methods are continually being optimized to align with green chemistry principles, reducing environmental impact while maintaining efficiency.

From an applications perspective, 4-Fluoro-2-Bromopyridine-5-Boronic Acid has found niche applications in the development of fluorescent sensors and optoelectronic materials. Its ability to participate in cross-coupling reactions allows for the creation of conjugated systems with tailored electronic properties, which are essential for applications in light-emitting diodes (LEDs) and solar cells. Recent studies have also explored its role in click chemistry, where it serves as a versatile building block for constructing supramolecular assemblies with potential applications in drug delivery systems.

In terms of market demand, 4-fluoro-2-bromopyridine-5-boronic acid is increasingly sought after by pharmaceutical companies engaged in early-stage drug discovery. Its unique combination of reactivity and functionality makes it a preferred choice for constructing complex molecular scaffolds that mimic natural product structures. Additionally, its use in academic research continues to grow, with numerous publications highlighting its role in advancing our understanding of pyridine chemistry and its applications.

Looking ahead, the continued exploration of 4-fluoro-2-bromopyridine-5-boronic acid is expected to yield new insights into its potential applications across diverse fields. As researchers delve deeper into its synthetic capabilities and functional properties, this compound is poised to play an even more significant role in driving innovation within the chemical sciences.